Cas no 1291845-73-2 (methyl 7-fluoro-4-(2-methylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 7-fluoro-4-(2-methylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1291845-73-2
• MF: C₁₇H₁₄FNO₄S
• MW: 347.3608
• CID: 5344886
• Update Time: 2023-11-20

methyl 7-fluoro-4-(2-methylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carboxylic acid, 7-fluoro-4-(2-methylphenyl)-, methyl ester, 1,1-dioxide
• methyl 7-fluoro-4-(2-methylphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
• methyl 7-fluoro-4-(o-tolyl)-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide
• methyl 7-fluoro-4-(2-methylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• STL096065

• Inchi： 1S/C17H14FNO4S/c1-11-5-3-4-6-13(11)19-10-16(17(20)23-2)24(21,22)15-9-12(18)7-8-14(15)19/h3-10H,1-2H3
• InChI Key： OFCTXOYWOQZSNV-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)OC([H])([H])[H])=C([H])N(C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])C2C([H])=C([H])C(=C([H])C1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 627
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1